Tocotrienols are a class of vitamin E derivatives known for their potent antioxidant and anti-inflammatory properties. These compounds are naturally found in various plant sources, including palms, rice bran, and oats. Unlike tocopherols, which are primarily alpha-tocotrienol, the tocotrienol family comprises four major isomers: alpha-, beta-, gamma-, and delta-tocotrienols. They possess a unique structure with a double bond in the side chain, differentiating them from their alpha-tocopherol counterparts. Research has highlighted several health benefits associated with tocotrienols. These include potential cardiovascular protection by lowering cholesterol levels and reducing inflammation, as well as neuroprotective effects that may aid in preventing age-related cognitive decline. Additionally, they have shown promise in combating certain types of cancer and alleviating skin conditions such as psoriasis. In industrial applications, tocotrienols can be used in food fortification to enhance nutritional value, in pharmaceuticals for their therapeutic benefits, and in cosmetics due to their antioxidant properties that help preserve skin health and prevent aging.